(5-{[ethyl(2-fluorobenzyl)amino]methyl}-2-furyl)methanol

• IUPAC Name: [5-[[ethyl-[(2-fluorophenyl)methyl]amino]methyl]furan-2-yl]methanol
• InChI: InChI=1S/C15H18FNO2/c1-2-17(9-12-5-3-4-6-15(12)16)10-13-7-8-14(11-18)19-13/h3-8,18H,2,9-11H2,1H3
• InChI Key: UOESQCKCQULQDM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1F)CC2=CC=C(O2)CO
• Molecular Formula: C15H18FNO2
• Molecular Weight: 263.31 g/mol

Description

The compound “(5-{[ethyl(2-fluorobenzyl)amino]methyl}-2-furyl)methanol” is an organic compound containing a furan ring, a benzyl group, and an ethyl group. Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen. The benzyl group is often added to increase the lipophilicity of a drug and improve its penetration into cells.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan ring, benzyl group, and ethyl group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in its structure. For example, the furan ring is aromatic and relatively stable, but can undergo reactions such as electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

Without specific context, it’s hard to determine the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions necessary when handling it. Without specific information, it’s hard to provide a detailed safety profile.

Future Directions

The future research directions for this compound could involve exploring its potential uses, studying its reactivity, or investigating its mechanism of action if it’s a drug candidate.